Cas no 155412-73-0 (3-(dimethylamino)methylbenzoic Acid)

3-(dimethylamino)methylbenzoic Acid Properties

Names and Identifiers

• 3-((Dimethylamino)methyl)benzoic acid
• 3-[(dimethylamino)methyl]Benzoic acid
• 3-Dimethylaminomethyl-benzoic acid
• 3-Dimethylaminomethyl-benzoic acid hydrochloride
• AKOS BB-9404
• CHEMBRDG-BB 4014707
• TIMTEC-BB SBB010639
• UKRORGSYN-BB BBV-182410
• 3-(dimethylammoniomethyl)benzoate
• 3-(dimethylazaniumylmethyl)benzoate
• 3-[(dimethylamino)methyl]benzoic acid(SALTDATA: HCl)
• 3-[(Dimethylamino)methyl]benzoic acid HCl
• 3-(dimethylaminomethyl)benzoic acid
• HMS1697G03
• 155412-73-0
• 3-((dimethylamino)methyl)benzoic acid
• 3-[(DIMETHYLAMINO)METHYL]BENZOIC ACID HCL
• ALBB-015106
• AKOS000100781
• MFCD07801107
• SCHEMBL168738
• benzoic acid, 3-[(dimethylamino)methyl]-, hydrochloride
• DTXSID20424360
• CS-0300304
• DB-064087
• BS-15973
• J-009195
• 3-((dimethylamino)methyl)benzoicacid
• 3-[(dimethylamino)methyl]benzoic acid
• Benzoic acid, 3-[(dimethylamino)methyl]-
• EN300-50358
• 3-DIMETHYLAMINOMETHYL-BENZOIC ACID
• +Expand

• MDL： MFCD07801107
• InChIKey： JOHOBHQNCZAHOU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO2/c1-11(2)7-8-4-3-5-9(6-8)10(12)13/h3-6H,7H2,1-2H3,(H,12,13)
• SMILES： CN(C)CC1=CC(=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 179.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 179.095
• Heavy Atom Count: 13
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.8
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 1.44640
• PSA: 40.54000
• Refractive Index: 1.557
• Boiling Point: 290.8°C at 760 mmHg
• Flash Point: 129.7°C
• Density: 1.13